Cas no 1552498-68-6 (2-propylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-propylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 1552498-68-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6368752
• PubChem ID: 115405079
• Update Time: 2025-06-08

2-propylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-propylimidazo1,2-apyridine-3-carbaldehyde
• Imidazo[1,2-a]pyridine-3-carboxaldehyde, 2-propyl-
• 2-propylimidazo[1,2-a]pyridine-3-carbaldehyde
• EN300-1197311
• 1552498-68-6

• Inchi： 1S/C11H12N2O/c1-2-5-9-10(8-14)13-7-4-3-6-11(13)12-9/h3-4,6-8H,2,5H2,1H3
• InChI Key： STCOGSUCLHTDSW-UHFFFAOYSA-N
• SMILES： C12=NC(CCC)=C(C=O)N1C=CC=C2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• pka: 5.92±0.50(Predicted)

Additional information on 2-propylimidazo1,2-apyridine-3-carbaldehyde

Professional Introduction to 2-propylimidazo1,2-apyridine-3-carbaldehyde (CAS No. 1552498-68-6)

2-propylimidazo1,2-apyridine-3-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 1552498-68-6, this molecule represents a fascinating intersection of heterocyclic chemistry and functional group transformations. Its structural framework, comprising a propyl-substituted imidazo[1,2-a]pyridine core adorned with an aldehyde functionality at the 3-position, positions it as a versatile intermediate in the synthesis of bioactive molecules. The compound's unique chemical properties make it particularly relevant for exploring novel therapeutic avenues, especially in the realm of drug discovery.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. This class of compounds has been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of an aldehyde group at the 3-position of the imidazo[1,2-a]pyridine ring enhances its reactivity, making it a valuable precursor for further functionalization via condensation reactions with various nucleophiles. This reactivity is particularly exploited in the synthesis of Schiff bases and other heterocyclic derivatives, which often exhibit enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule modulators that target complex biological pathways. 2-propylimidazo1,2-apyridine-3-carbaldehyde has emerged as a key building block in this endeavor. Its structural features allow for the construction of intricate molecular architectures through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These transformations enable the integration of additional pharmacophores, thereby expanding the chemical space accessible for drug design. The propyl substituent on the imidazo[1,2-a]pyridine core also contributes to steric and electronic modulation, influencing both binding affinity and metabolic stability.

One of the most compelling aspects of CAS No. 1552498-68-6 is its utility in generating derivatives with tailored biological activities. For instance, researchers have leveraged this compound to develop novel inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases. By modifying the propyl side chain or introducing additional functional groups at other positions on the core scaffold, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of these derivatives. Such modifications are essential for optimizing drug candidates for clinical translation.

The aldehyde functionality at the 3-position serves as a reactive handle for further derivatization, enabling the formation of diverse chemical entities. For example, condensation with hydrazines or phenylhydrazines yields imidazolones or pyrazolones, which have been reported to possess antimicrobial and anticancer properties. Additionally, the compound can be used to construct more complex scaffolds through intramolecular cyclization reactions, leading to polycyclic systems with enhanced binding interactions at biological targets.

Advances in computational chemistry have further accelerated the exploration of 2-propylimidazo1,2-apyridine-3-carbaldehyde derivatives. Molecular modeling studies have identified key structural motifs within this series that are critical for target binding affinity and selectivity. These insights have guided synthetic efforts toward generating optimized lead compounds for preclinical evaluation. Furthermore, high-throughput screening (HTS) methodologies have been employed to rapidly assess the biological activity of libraries derived from this core structure, streamlining the hit-to-lead process.

The growing interest in CAS No. 1552498-68-6 is also reflected in its incorporation into several ongoing research projects aimed at addressing unmet medical needs. For instance, investigators are exploring its potential as an intermediate in the synthesis of antiviral agents targeting RNA viruses. The ability to modify both the propyl group and the aldehyde moiety allows for precise tuning of viral protease inhibition or integrase strand transfer inhibition mechanisms. Such efforts are particularly relevant in light of emerging viral threats and the need for broad-spectrum antiviral therapies.

In conclusion,2-propylimidazo1,2-apyridine-3-carbaldehyde represents a promising scaffold for medicinal chemistry innovation. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents across multiple disease areas. As research continues to uncover new biological targets and mechanisms,CAS No. 1552498-68-6 is likely to remain at forefront of drug discovery efforts aimed at improving human health outcomes.